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Compound of Interest

Tetrabutylammonium
Compound Name:
tetrahydroborate

Cat. No.: B15545659

Introduction

Tetrabutylammonium tetrahydroborate, also known as tetrabutylammonium borohydride, is
a quaternary ammonium salt with the chemical formula CieH40BN.[1][2] It is a powerful
reducing agent utilized in various chemical syntheses, including the reduction of carbonyl
compounds and the synthesis of nanoparticles.[1][3] This technical guide provides a detailed
overview of the safety information, handling procedures, and physical and chemical properties
of tetrabutylammonium tetrahydroborate, compiled from various safety data sheets (SDS).
This document is intended for researchers, scientists, and professionals in drug development
who handle this compound.

Hazard Identification and Classification

Tetrabutylammonium tetrahydroborate is classified as a hazardous chemical.[4] The primary
hazards associated with this compound are its reactivity with water and its corrosive nature.[5]

[6]
GHS Classification:

e Substances and mixtures which, in contact with water, emit flammable gases: Category 2
(H261).[6]

» Skin Corrosion/Irritation: Category 1B (H314).[6]
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¢ Serious Eye Damage/Eye Irritation: Category 1 (H318).[6]

The signal word for this chemical is "Danger".[5][6]

GHS Hazard Pictograms
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GHS Pictograms for Tetrabutylammonium Tetrahydroborate.

Hazard and Precautionary Statements
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Statement Type

Code

Statement

Hazard

H261

In contact with water releases

flammable gases.[5][6]

Hazard

H314

Causes severe skin burns and
eye damage.[5][6]

Precautionary

P223

Do not allow contact with

water.[6]

Precautionary

P231+P232

Handle and store contents
under inert gas. Protect from

moisture.[5][7]

Precautionary

P260

Do not breathe

dust/fume/gas/mist/vapors/spr
ay.[6]

Precautionary

P280

Wear protective
gloves/protective clothing/eye

protection/face protection.[5][6]

Precautionary

P302+P335+P334

IF ON SKIN: Brush off loose
particles from skin. Immerse in

cool water.[6][7]

Precautionary

P305+P351+P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing.[5][6]

Precautionary

P310

Immediately call a POISON
CENTER or doctor/physician.

[5]16]

Precautionary

P402+P404

Store in a dry place. Store in a

closed container.[7][8]

Precautionary

P501

Dispose of contents/container

to an approved waste disposal
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plant.[7]

First-Aid Measures

Immediate medical attention is required in case of exposure.[7]

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If
breathing is difficult, give oxygen or artificial respiration. Seek medical advice if you feel
unwell.[5]

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
plenty of soap and water. If skin irritation or a rash occurs, get medical advice/attention.[5]
For thermal burns, immerse the affected area in cool water.[6][7]

o Eye Contact: Rinse cautiously with water for several minutes, holding the eyelids open.
Remove contact lenses if present and easy to do. Continue rinsing. Immediately call a
poison center or doctor.[5][6]

 Ingestion: Rinse mouth with water. Do NOT induce vomiting.[5] Never give anything by
mouth to an unconscious person.[7] Seek immediate medical advice.[5]

Fire-Fighting Measures
This substance releases flammable gases in contact with water.[5]

o Suitable Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, or carbon
dioxide (CO2).[5]

o Unsuitable Extinguishing Media: Do NOT use water or a heavy water stream.[5]

» Specific Hazards: In contact with water, it releases flammable gases.[5] Thermal
decomposition can lead to the release of irritating gases and vapors, including nitrogen
oxides, carbon monoxide, carbon dioxide, hydrogen, and oxides of boron.[4][7]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus and full
protective gear.[5]
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Accidental Release Measures

o Personal Precautions: Evacuate unnecessary personnel. Do not breathe dust or gas. Avoid
contact with skin, eyes, and clothing. Wear appropriate personal protective equipment.[7]

¢ Environmental Precautions: Prevent the substance from entering drains, sewers, or
waterways.[7]

» Methods for Cleaning Up: Collect spillage. On land, sweep or shovel into suitable containers.
Absorb spillage to prevent material damage.[5] Do not allow contact with water.[6]

Handling and Storage

e Handling: Handle under an inert atmosphere.[7] Avoid contact with skin and eyes.[5] Do not
breathe dust.[7] Wear personal protective equipment.[7] Keep away from sources of ignition.

[8]

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[7][8] Store
under an inert atmosphere as the substance is moisture-sensitive.[1][7] Protect from
moisture.[5] The recommended storage temperature is below +30°C.[2][3]

Exposure Controls and Personal Protection

o Engineering Controls: Use only in a well-ventilated area, preferably under a chemical fume
hood.[7] Ensure that eyewash stations and safety showers are close to the workstation
location.[4]

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear safety glasses with side-shields or a face shield.[5][9]
o Skin Protection: Wear protective gloves and clothing to prevent skin exposure.[4][5]

o Respiratory Protection: Use a NIOSH-approved respirator with a particulate filter (type P3)
if dust is generated.[9]

Physical and Chemical Properties
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Property Value
Molecular Formula C16H40BN[1][2]
Molecular Weight 257.31 g/mol [9]
White to off-white crystalline powder or
Appearance
chunks[1][5]
Melting Point 124-128 °CJ[9]
Flash Point 140 °C (284 °F)[8]
Soluble in chloroform (sparingly), DMSO
Solubility (sparingly, with heating and sonication), and
methanol (slightly).[1][2] Reacts with water.[5]
- Stable under normal conditions.[4] Moisture
Stability

sensitive.[1][4]

Stability and Reactivity

e Reactivity: Reacts violently with water to release flammable gases.[5][8]

o Chemical Stability: Stable under recommended storage conditions.[8] It is, however,
sensitive to moisture.[1][4]

» Conditions to Avoid: Exposure to moist air or water, excess heat, and incompatible materials.

[41[7]
e Incompatible Materials: Strong oxidizing agents, strong acids, and water.[5][7]

e Hazardous Decomposition Products: Under fire conditions, it can decompose to form carbon
oxides, nitrogen oxides (NOx), and boron oxides.[8]

Toxicological Information

No acute toxicity data is available for this product.[6][7] It is classified as causing severe skin
burns and eye damage.[6] The toxicological properties have not been fully investigated.[4]
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Ecological Information

No specific ecotoxicity data is available as the substance reacts with water.[4] It is not expected
to be persistent in the environment due to its reactivity with water.[4]

Disposal Considerations

Waste material must be disposed of in accordance with local, regional, and national hazardous
waste regulations.[4][10] Do not mix with other waste.[10]

Transport Information

Tetrabutylammonium tetrahydroborate is regulated for transport.
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Proper Subsidiary .
. o Hazard Packing
Regulation UN Number  Shipping Hazard
Class Group
Name Class

WATER-
REACTIVE
SOLID,
CORROSIVE
DOT UN3131 4.3 8 Il
, N.O.S.
(Tetrabutylam
monium

borohydride)

Water-
reactive solid,
corrosive,
n.o.s.
IATA UN3131 4.3 8 Il
(tetrabutylam
monium
tetrahydrobor

ate)

WATER-
REACTIVE
SOLID,
CORROSIVE
IMDG UN3131 , N.O.S. 4.3 8 I
(tetrabutylam
monium
tetrahydrobor

ate)

Experimental Protocols

Safety data sheets summarize the hazardous properties of a chemical but do not typically
provide detailed experimental protocols for the studies that generated the data (e.g., LD50,
LC50). The classifications provided are based on standardized criteria (GHS) and data from
analogous compounds or expert judgment. For detailed methodologies, it would be necessary

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15545659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

to consult original toxicological and physicochemical research literature, which is beyond the
scope of a standard safety data sheet.

Regulatory Information

This substance is listed on various international chemical inventories, including TSCA (USA),
DSL (Canada), EINECS (Europe), AICS (Australia), and KECL (Korea).[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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